Cas no 88461-05-6 (1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-)
![1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- structure](https://www.kuujia.com/scimg/cas/88461-05-6x500.png)
88461-05-6 structure
Product name:1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-
- 2-(1-benzyl-5-oxopyrrolidin-2-yl)cyclopentane-1,3-dione
- 88461-05-6
- DTXSID00525066
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- Inchi: InChI=1S/C16H17NO3/c18-13-7-8-14(19)16(13)12-6-9-15(20)17(12)10-11-4-2-1-3-5-11/h1-5,12,16H,6-10H2
- InChI Key: XRERXODYOILOIA-UHFFFAOYSA-N
- SMILES: C1CC(=O)N(C1C2C(=O)CCC2=O)CC3=CC=CC=C3
Computed Properties
- Exact Mass: 271.12084340g/mol
- Monoisotopic Mass: 271.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.4Ų
- XLogP3: 0.8
1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]- Related Literature
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Rupsha Chaudhuri,Arindam Das,Hsin-Yi Liao,Rai-Shung Liu Chem. Commun., 2010,46, 4601-4603
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Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
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4. A 4-aminonaphthalimide-based fluorescent traceable prodrug with excellent photoinduced cytotoxicity†Shilong Zhong,Lingling Zhang,Mengwen Yi Chem. Commun., 2021,57, 6558-6561
88461-05-6 (1,3-Cyclopentanedione, 2-[5-oxo-1-(phenylmethyl)-2-pyrrolidinyl]-) Related Products
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